Cas no 106058-85-9 (1-(1-Tosyl-1h-pyrrol-3-yl)ethanone)

• Product Name: 1-(1-Tosyl-1h-pyrrol-3-yl)ethanone
• CAS No: 106058-85-9
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD00143087
• CID: 230775
• PubChem ID: 2737787
• Update Time: 2025-04-19

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1-Tosyl-1H-pyrrol-3-yl)ethanone
• 3-Acetyl-1-(p-tolylsulfonyl)pyrrole
• 3-Acetyl-1-tosylpyrrole
• 1-[1-(4-methylphenyl)sulfonylpyrrol-3-yl]ethanone
• 1-TOSYL-3-ACETYLPYRROLE
• 3-ACETYL-N-TOSYLPYRROLE
• 1-(4-Tolylsulfonyl)-3-acetylpyrrole
• 1-{1-[(4-methylphenyl)sulfonyl]-1H-pyrrol-3-yl}ethanone
• 1-[1-(4-methylbenzenesulfonyl)-1H-pyrrol-3-yl]ethan-1-one
• 3-Acetyl-1-Tosyl Pyrrole
• 1-Tosyl-3-acetyl-1H-pyrrole
• NDOSNRLQNY
• AB03834
• MFCD00143087
• 10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.1
• doi:10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.2
• DTXSID30372242
• EN300-73220
• CS-0153035
• SCHEMBL4513102
• NDOSNRLQNYYVKV-UHFFFAOYSA-N
• A801369
• AKOS005207823
• 106058-85-9
• doi:10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.1
• Z1157653931
• 10.14272/NDOSNRLQNYYVKV-UHFFFAOYSA-N.2
• 1-[1-(p-tolylsulfonyl)pyrrol-3-yl]ethanone;1-TOSYL-3-ACETYLPYRROLE
• BS-4814
• STL301437
• 1-[1-(4-methylbenzenesulfonyl)pyrrol-3-yl]ethanone
• 1-(1-Tosyl-1h-pyrrol-3-yl)ethanone

• MDL： MFCD00143087
• Inchi： 1S/C13H13NO3S/c1-10-3-5-13(6-4-10)18(16,17)14-8-7-12(9-14)11(2)15/h3-9H,1-2H3
• InChI Key： NDOSNRLQNYYVKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC(C(C)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 263.06200
• Monoisotopic Mass: 263.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5
• XLogP3: 1.9

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.24
• Melting Point: 68-72°C
• Boiling Point: 88-90 °C
• Flash Point: 221.1 °C
• Refractive Index: 1.591
• PSA: 64.52000
• LogP: 3.31690

1-(1-Tosyl-1h-pyrrol-3-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Storage Condition：Room temperature
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39